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Compound of Interest

Compound Name: Flavokawain B

Cat. No.: B1672760 Get Quote

Flavokawain B, a natural chalcone utilized in research for its apoptotic and anti-inflammatory

properties, requires careful handling and disposal due to its inherent hazards.[1][2][3] This

guide provides essential safety and logistical information to ensure the proper disposal of

Flavokawain B, safeguarding both laboratory personnel and the environment.

Hazard Profile and Safety Precautions
Flavokawain B is classified as a hazardous substance. It is harmful if swallowed and is

recognized as being very toxic to aquatic life with long-lasting effects.[4] Therefore, preventing

its release into the environment is of paramount importance.[4] Before handling, personnel

should review the complete Safety Data Sheet (SDS) and be equipped with appropriate

personal protective equipment (PPE), including safety goggles with side-shields, protective

gloves, and impervious clothing.[4][5] Work should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.[4][5]

Quantitative Hazard Data
For a clear understanding of the substance's characteristics, the following table summarizes

key quantitative data for Flavokawain B.
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Property Value Source(s)

Molecular Formula C₁₇H₁₆O₄ [1][4][6]

Molecular Weight 284.31 g/mol [2][3][4]

Solubility

Soluble in DMSO (approx. 50

mg/ml), dimethyl formamide

(approx. 30 mg/ml), and

ethanol (approx. 10 mg/ml).[1]

Insoluble in water.[2][5]

[1][2][5]

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[4]

Storage

Store as a crystalline solid at

-20°C.[1][5] If in solution, store

at -80°C.[4]

[1][4][5]

Step-by-Step Disposal Protocol
The proper disposal of Flavokawain B and its contaminated materials must be conducted in

accordance with all applicable federal, state, and local regulations.[4][7] The following protocol

outlines the necessary steps for safe disposal:

Waste Segregation:

Solid Waste: Collect unadulterated Flavokawain B powder, contaminated PPE (gloves,

weigh boats, etc.), and any other solid materials that have come into contact with the

compound in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Flavokawain B should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent

waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) office.

Sharps Waste: Any needles, syringes, or other sharps contaminated with Flavokawain B
must be disposed of in a designated sharps container for hazardous materials.
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Container Labeling:

All waste containers must be accurately and clearly labeled with the words "Hazardous

Waste," the full chemical name "Flavokawain B," and any other identifiers required by

your institution.

Accidental Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

Wearing appropriate PPE, contain the spill to prevent further spread.

For liquid spills, absorb the material using a non-reactive absorbent material such as

diatomite or universal binders.[4][7]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[4][7]

Collect all cleanup materials in a designated hazardous waste container.[4][7]

Final Disposal:

Store the sealed and labeled hazardous waste containers in a designated, secure area

away from incompatible materials such as strong acids, alkalis, and oxidizing agents.[4][7]

Arrange for the collection and disposal of the hazardous waste through your institution's

EHS office or a licensed hazardous waste disposal company.[4] Under no circumstances

should Flavokawain B or its solutions be disposed of down the drain or in regular trash.[4]

[5][7]

Experimental Workflow for Disposal Decision-
Making
The following diagram illustrates the logical workflow for the proper handling and disposal of

Flavokawain B.
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Handling & Use

Disposal Pathway

Start: Flavokawain B
(Solid or in Solution)

Laboratory Use
(e.g., cell culture, in vivo studies)

Generation of Waste
(Unused material, contaminated items, solutions)

Waste Assessment:
Is it contaminated with Flavokawain B?

Solid Hazardous Waste
(Powder, contaminated labware, PPE)

Yes (Solid)

Liquid Hazardous Waste
(Solutions containing Flavokawain B)

Yes (Liquid)

Non-Hazardous Waste
(Follow standard lab procedures)No

Collect in Labeled
Solid Waste Container

Collect in Labeled
Liquid Waste Container

Dispose via Certified
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Decision workflow for the segregation and disposal of Flavokawain B waste.

By adhering to these procedures, researchers can mitigate the risks associated with

Flavokawain B and ensure its disposal in a manner that is safe, compliant, and

environmentally responsible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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